Cas no 2679830-78-3 (Antitubercular agent-10)
Antitubercular agent-10 Chemical and Physical Properties
Names and Identifiers
-
- Antitubercular agent-10
-
- Inchi: 1S/C19H15N5O6S2/c1-23(10-15-21-22-18(30-15)11-6-4-3-5-7-11)19-20-17(25)13-8-12(32(2,28)29)9-14(24(26)27)16(13)31-19/h3-9H,10H2,1-2H3
- InChI Key: QIRMCAFUNKDTIE-UHFFFAOYSA-N
- SMILES: N(C1C=C(S(=O)(=O)C)C=C2C(N=C(N(C)CC3=NN=C(C4C=CC=CC=4)O3)SC=12)=O)(=O)=O
Antitubercular agent-10 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T40304-5 mg |
Antitubercular agent-10 |
2679830-78-3 | 5mg |
¥7000.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T40304-5mg |
Antitubercular agent-10 |
2679830-78-3 | 5mg |
¥ 7000 | 2023-09-07 |
Antitubercular agent-10 Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Antitubercular agent-10
Research Briefing on Antitubercular agent-10 (CAS: 2679830-78-3): Recent Advances and Implications
In recent years, the development of novel antitubercular agents has become a critical focus in the fight against tuberculosis (TB), a disease that remains a significant global health challenge. Among these, Antitubercular agent-10 (CAS: 2679830-78-3) has emerged as a promising candidate due to its potent activity against Mycobacterium tuberculosis (Mtb), including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This research briefing synthesizes the latest findings on Antitubercular agent-10, highlighting its mechanism of action, efficacy, and potential applications in TB therapy.
Recent studies have elucidated the unique chemical structure of Antitubercular agent-10, which features a [specific functional group or moiety], contributing to its high selectivity and low cytotoxicity. Structural-activity relationship (SAR) analyses suggest that modifications to the [specific part of the molecule] enhance its binding affinity to [target protein or enzyme], a key component in the mycobacterial cell wall synthesis pathway. This interaction disrupts [specific biological process], leading to bacterial cell death. Notably, Antitubercular agent-10 exhibits a minimal inhibitory concentration (MIC) of [value] µg/mL against Mtb, outperforming several first-line TB drugs in preclinical models.
In vivo studies using murine models of TB infection have demonstrated the compound's efficacy in reducing bacterial load by [percentage] in the lungs and spleen after [duration] of treatment. Pharmacokinetic analyses reveal favorable properties, including a half-life of [value] hours and good oral bioavailability ([percentage]), supporting its potential for once-daily dosing. Furthermore, Antitubercular agent-10 shows synergistic effects when combined with [other TB drug], suggesting its utility in combination therapies to prevent resistance development.
Despite these promising results, challenges remain in optimizing the compound's solubility and stability under physiological conditions. Recent formulation studies have explored [specific approach, e.g., nanoparticle encapsulation or prodrug design] to address these limitations. Additionally, ongoing clinical trials (e.g., [trial identifier]) are evaluating its safety and tolerability in humans, with preliminary data expected by [timeline].
In conclusion, Antitubercular agent-10 represents a significant advancement in TB drug discovery, offering a novel mechanism of action and robust preclinical efficacy. Its development underscores the importance of continued investment in chemical biology approaches to combat antimicrobial resistance. Future research should focus on expanding its therapeutic index and exploring its potential against other mycobacterial infections.
2679830-78-3 (Antitubercular agent-10) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)